N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide

• IUPAC Name: N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfanylbenzamide
• InChI: InChI=1S/C18H16N2O2S2/c1-22-14-8-6-12(7-9-14)16-11-24-18(19-16)20-17(21)13-4-3-5-15(10-13)23-2/h3-11H,1-2H3,(H,19,20,21)
• InChI Key: LWIUIXGLXYTQOK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC(=CC=C3)SC
• Molecular Formula: C18H16N2O2S2
• Molecular Weight: 356.5 g/mol

Description

N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide, also known as MMB, is a novel small molecule compound that has been synthesized and studied for its potential use in scientific research. MMB belongs to the class of thiazole-based compounds and has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Benzothiazoles in Medicinal Chemistry

Benzothiazole derivatives are notable for their diverse pharmacological activities, including antiviral, antimicrobial, antiallergic, anti-diabetic, anti-tumor, anti-inflammatory, anthelmintic, and anticancer properties. The benzothiazole ring is a common structure in many natural and synthetic bioactive molecules, highlighting its importance in drug design and development. This suggests that N-(4-(4-methoxyphenyl)thiazol-2-yl)-3-(methylthio)benzamide could be explored for similar biological activities, leveraging the benzothiazole moiety for potential therapeutic applications (Bhat & Belagali, 2020).

Thiazolidinediones as PTP 1B Inhibitors

Thiazolidinedione (TZD) scaffolds are extensively researched for their role in managing diseases like Type 2 Diabetes Mellitus (T2DM), primarily through PTP 1B inhibition. The presence of a thiazol-2-yl group in this compound suggests potential for similar investigations, focusing on metabolic disorders and insulin resistance. Researchers have mapped the pharmacophoric features of TZDs, indicating a pathway for designing potent inhibitors, which could include derivatives of the compound (Verma, Yadav, & Thareja, 2019).

Synthetic Applications and Chemical Transformations

The synthetic versatility of benzothiazoles, including the possibility to undergo various chemical transformations, highlights a broad area of research for compounds like this compound. These transformations can lead to the development of new materials, ligands for metal complexes, and novel organic compounds with potential industrial and pharmaceutical applications. The ability to manipulate the benzothiazole core structure opens avenues for creating diverse derivatives with enhanced properties (Petrov & Androsov, 2013).